![molecular formula C22H31N3O4 B6076915 1-{3-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]propanoyl}-4-methylpiperazine](/img/structure/B6076915.png)
1-{3-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]propanoyl}-4-methylpiperazine
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Overview
Description
1-{3-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]propanoyl}-4-methylpiperazine, commonly known as BPMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BPMP is a synthetic compound that was first synthesized in the early 2000s and has since been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of BPMP involves its binding to specific proteins and inhibiting their interactions with other proteins. This binding occurs through the formation of hydrogen bonds and other non-covalent interactions between BPMP and the target protein. The specific mechanism of action of BPMP varies depending on the target protein and the specific interaction being studied.
Biochemical and Physiological Effects:
BPMP has been shown to have a range of biochemical and physiological effects, depending on the target protein and the specific interaction being studied. These effects include inhibition of protein-protein interactions, modulation of enzymatic activity, and regulation of cellular signaling pathways. BPMP has also been shown to have potential applications in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPMP in lab experiments is its specificity for certain target proteins and interactions. This specificity allows for more precise and accurate studies of protein function and regulation. However, one limitation of using BPMP is its potential toxicity and side effects, which must be carefully monitored and controlled in lab experiments.
Future Directions
There are several potential future directions for research on BPMP. One area of interest is the development of new synthetic methods for producing BPMP and related compounds. Another area of interest is the identification of new target proteins and interactions for BPMP, which could expand its potential applications in scientific research and medicine. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of BPMP, which could lead to new insights into protein function and disease mechanisms.
Synthesis Methods
The synthesis of BPMP involves several steps, starting with the reaction of 1-(1,3-benzodioxol-5-yl) ethanone with piperidine to form 1-(1,3-benzodioxol-5-yl)-3-piperidin-1-ylpropan-1-one. This intermediate is then reacted with 4-methylpiperazine and trifluoroacetic acid to form the final product, BPMP. The synthesis of BPMP is a complex process that requires expert knowledge and specialized equipment.
Scientific Research Applications
BPMP has been studied extensively for its potential applications in various fields of scientific research. One of the main areas of research is its use as a tool for studying protein-protein interactions. BPMP has been shown to bind to specific proteins and inhibit their interactions with other proteins, making it a valuable tool for studying the function and regulation of these proteins.
properties
IUPAC Name |
3-[1-[2-(1,3-benzodioxol-5-yl)acetyl]piperidin-3-yl]-1-(4-methylpiperazin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N3O4/c1-23-9-11-24(12-10-23)21(26)7-5-17-3-2-8-25(15-17)22(27)14-18-4-6-19-20(13-18)29-16-28-19/h4,6,13,17H,2-3,5,7-12,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPCMTADCIUMRLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CCC2CCCN(C2)C(=O)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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